Cas no 40392-43-6 (Diisopropyl (2-bromoethyl)phosphonate)

• Product Name: Diisopropyl (2-bromoethyl)phosphonate
• CAS No: 40392-43-6
• MF: C₈H₁₈BrO₃P
• MW: 273.104483127594
• CID: 2654172
• PubChem ID: 14880429
• Update Time: 2025-04-21

Diisopropyl (2-bromoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL525808
• Diisopropyl (2-bromoethyl)phosphonate
• 40392-43-6

• Inchi： 1S/C8H18BrO3P/c1-7(2)11-13(10,6-5-9)12-8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： CSJOCPJTRHKLQU-UHFFFAOYSA-N
• SMILES： BrCCP(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 272.01769Da
• Monoisotopic Mass: 272.01769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 96 ºC (0.6 Torr)
• Flash Point: 128.2±22.6 ºC,
• Solubility: Slightly soluble (5.2 g/l) (25 º C),